Cas no 2138585-45-0 (tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate)

• Product Name: tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate
• CAS No: 2138585-45-0
• MF: C₁₄H₂₈INO₃
• MW: 385.281497001648
• CID: 6587293
• PubChem ID: 165793689
• Update Time: 2025-11-01

tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate
• tert-butyl N-[3-iodo-2-methyl-2-(pentan-3-yloxy)propyl]carbamate
• 2138585-45-0
• EN300-1136434

• Inchi： 1S/C14H28INO3/c1-7-11(8-2)18-14(6,9-15)10-16-12(17)19-13(3,4)5/h11H,7-10H2,1-6H3,(H,16,17)
• InChI Key： VKNFKJTXPFYFQL-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC(CC)CC

Computed Properties

• Exact Mass: 385.11139g/mol
• Monoisotopic Mass: 385.11139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate

Comprehensive Overview of tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate (CAS No. 2138585-45-0)

The compound tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate (CAS No. 2138585-45-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its intricate structure, featuring a tert-butyl carbamate group, an iodo substituent, and a pentan-3-yloxy moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis, drug discovery, and material science.

One of the key reasons for the growing interest in tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate is its utility in protecting group strategies. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during multi-step organic syntheses, particularly in the production of biologically active compounds. This compound’s iodo functionality also allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern medicinal chemistry.

In recent years, the demand for high-purity intermediates like CAS No. 2138585-45-0 has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers often inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR, and MS), and storage conditions to ensure optimal performance in lab settings. Additionally, its stability under various pH conditions and compatibility with green chemistry principles are frequently discussed topics in academic forums.

The compound’s structural complexity also makes it a subject of interest in computational chemistry. Molecular modeling and density functional theory (DFT) studies are often conducted to predict its reactivity and interaction with biological targets. This aligns with the broader trend of integrating AI-driven drug design and machine learning in chemical research, where accurate molecular descriptors are essential.

From an industrial perspective, tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate is often sourced for custom synthesis projects. Suppliers and manufacturers emphasize its batch-to-batch consistency and regulatory compliance, particularly for use in GMP-grade applications. Questions about its scalability and cost-effectiveness are common among procurement specialists, reflecting the need for efficient production methodologies.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, proper handling protocols for iodinated compounds are often highlighted in safety data sheets (SDS). Researchers are advised to use appropriate personal protective equipment (PPE) and work in well-ventilated areas, aligning with global laboratory safety standards.

In summary, tert-butyl N-3-iodo-2-methyl-2-(pentan-3-yloxy)propylcarbamate (CAS No. 2138585-45-0) is a versatile and highly sought-after compound in modern chemistry. Its applications span from pharmaceutical intermediates to advanced material synthesis, making it a focal point for both academic and industrial research. As the field evolves, its role in innovative therapeutics and sustainable chemistry is expected to expand further.